Cas no 53683-45-7 (7-Hydroxy-1,3,6-naphthalenetrisulfonic Acid Trisodium Salt)

• Product Name: 7-Hydroxy-1,3,6-naphthalenetrisulfonic Acid Trisodium Salt
• CAS No: 53683-45-7
• MF: C₁₀H₅Na₃O₁₀S₃
• MW: 450.305012464523
• CID: 369612
• PubChem ID: 6452871
• Update Time: 2025-04-19

7-Hydroxy-1,3,6-naphthalenetrisulfonic Acid Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Naphthalenetrisulfonicacid, 7-hydroxy-, sodium salt (1:3)
• 7-Hydroxy-1,3,6-naphthalenetrisulfonic Acid Trisodium Salt
• trisodium 7-hydroxynaphthalene-1,3,6-trisulphonate
• trisodium,7-hydroxynaphthalene-1,3,6-trisulfonate
• 1,3,6-Naphthalenetrisulfonicacid, 7-hydroxy-, trisodium salt (7CI,9CI)
• AC1O56AR
• AG-F-84779
• CTK4J8605
• EINECS 258-700-9
• Sodium 2-hydroxy-3,6,8-naphthalenetrisulfonate
• 53683-45-7
• trisodium 7-hydroxynaphthalene-1,3,6-trisulfonate
• trisodium;7-hydroxynaphthalene-1,3,6-trisulfonate
• AKOS030254955
• 2-HYDROXY-3,6,8-NAPHTHALENETRISULFONIC ACID
• NS00089046
• DTXSID80201937
• Sodium 7-hydroxynaphthalene-1,3,6-trisulfonate
• DTXCID10124428
• 1,3,6-NAPHTHALENETRISULFONIC ACID, 7-HYDROXY-, SODIUM SALT (1:3)
• 2-Hydroxy-3,6,8-naphthalenetrisulfonic Acid Trisodium Salt; 2-Naphthol-3,6,8-trisulfonic Acid Trisodium Salt
• G76823

• Inchi： 1S/C10H8O10S3.3Na/c11-8-4-7-5(2-10(8)23(18,19)20)1-6(21(12,13)14)3-9(7)22(15,16)17;;;/h1-4,11H,(H,12,13,14)(H,15,16,17)(H,18,19,20);;;/q;3*+1/p-3
• InChI Key： KNUSVUNSRWEFEO-UHFFFAOYSA-K
• SMILES： S(C1C=C(C=C2C=C(C(=CC2=1)O)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 449.87385
• Monoisotopic Mass: 449.873792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 711
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217

Experimental Properties

• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Water (Slightly)
• PSA: 191.83

7-Hydroxy-1,3,6-naphthalenetrisulfonic Acid Trisodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates